3C-B-fly (hydrochloride)

• CAS No.: 178557-19-2
• Product Name: 3C-B-fly (hydrochloride)
• Molecular Formula: C13H17BrClNO2
• Molecular Weight: 334.638
• IUPAC Name: 1-(4-bromo-2,3,6,7-tetrahydrofuro[2,3-f][1]benzofuran-8-yl)propan-2-amine;hydrochloride
• Standard InChI: InChI=1S/C13H16BrNO2.ClH/c1-7(15)6-10-8-2-4-17-13(8)11(14)9-3-5-16-12(9)10;/h7H,2-6,15H2,1H3;1H
• Standard InChIKey: OOXVNBHFUWKZMY-UHFFFAOYSA-N
• SMILES: CC(CC1=C2CCOC2=C(C3=C1OCC3)Br)N.Cl
• Description: A group of phenethylamine derivatives referred to as the FLY compounds, named for their insect-like appearance of two “wing-like” furan or dihydrofuran rings fused on the opposite sides of the central benzene ring, have been identified with allegedly potent hallucinogenic effects. 2C-B-fly is the dihydrodifuran analog of the Schedule I hallucinogen 4-bromo-2,5-dimethoxyphenethylamine (2C-B), a partial agonist at the 5-HT2A serotonin receptor with high affinity for 5-HT2B and 5-HT2C. 3C-B-fly is an α-methylated analog of 2C-B-fly. This compound is also the dihydrofuran analog of 4-bromo-2,5-dimethoxyamphetamine (Item No. 11142), which is a potent agonist of 5-HT2A and 5-HT2C. The physiological and toxicological properties of 3C-B-fly are not known. This product is intended for forensic and research purposes.
• Synonyms: 8-bromo-2,3,6,7-tetrahydro-α-methyl-benzo[1,2-b:4,5-b/']difuran-4-ethanamine, monohydrochloride
• Reference: 1.Reed, E.C., and Kiddon, G.S. The characterization of three fly compounds (2C-B-FLY, 3C-B-FLY, and Bromo-Dragon FLY). DEA Microgram Journal 5(1-4), 1-8 (2007).
• PubChem Compound: 75295898
• Last Modified: Nov 11 2021